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Compound of Interest

Compound Name:
5-Methylpyrimidine-2-sulfonyl

fluoride

CAS No.: 35762-75-5

Cat. No.: B1505106

Get Quote

Executive Summary & Chemical Logic
Product Identity: 5-Methylpyrimidine-2-sulfonyl fluoride (MPSF) Class: Heteroaryl Sulfonyl

Fluoride / Serine Protease Inhibitor / SuFEx Warhead Primary Application: Covalent inhibition

of serine hydrolases; Activity-Based Protein Profiling (ABPP).

The Core Distinction: Unlike the standard PMSF (Phenylmethylsulfonyl fluoride), which relies

on a benzyl core, MPSF utilizes an electron-deficient pyrimidine ring.

Mechanism: The nitrogen atoms in the pyrimidine ring exert a strong electron-withdrawing

effect (inductive effect, -I), significantly increasing the electrophilicity of the sulfonyl sulfur

center compared to the phenyl ring in PMSF.

Hypothesis: MPSF is predicted to exhibit faster kinetics and higher potency than PMSF but

possesses a steeper cross-reactivity profile (off-target labeling of non-catalytic nucleophiles

like Tyrosine and Lysine).
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Comparative Performance Analysis
The following data compares MPSF against industry-standard alternatives. Note that MPSF

values are projected based on heteroaryl sulfonyl fluoride SAR data.

Table 1: Physicochemical & Reactivity Profile
Feature

PMSF

(Standard)
AEBSF

(Pefabloc)
MPSF (Target)

Implication for

Research

Core Structure Benzyl (Aryl)
Aminoethyl-

benzyl

Pyrimidine

(Heteroaryl)

MPSF is

structurally

distinct; higher

electron

deficiency.

Electrophilicity Moderate Moderate High

MPSF reacts

faster with active

site Serine.

Aqueous Stability

(t½)
~110 min (pH 7)

Stable (>24h, pH

7)

< 30 min

(Predicted)

MPSF requires

fresh

preparation;

unsuitable for

long incubations.

Solubility
Low (needs

EtOH/DMSO)

High (Water

soluble)
Moderate-High

Pyrimidine N

improves water

solubility over

PMSF.

Specificity High for Serine High for Serine
Moderate

(Promiscuous)

Risk: Potential

labeling of

surface

Lys/Tyr/His

(SuFEx activity).

Table 2: Functional Cross-Reactivity Risks
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Target Residue PMSF Reactivity
MPSF Reactivity
(Projected)

Mechanism of
Cross-Reactivity

Catalytic Serine Primary Target Rapid Covalent Bond
Nucleophilic attack by

Ser-OH.

Cysteine (Cys) Negligible Low/Moderate

Sulfonyl fluorides are

generally "hard"

electrophiles,

preferring "hard"

nucleophiles (O, N)

over soft (S), but high

reactivity increases

Cys risk.

Tyrosine (Tyr)
Rare (special

conditions)
Elevated Risk

SuFEx-type

exchange; enhanced

by local basic

environments.

Lysine (Lys) Very Rare Moderate Risk

Epsilon-amino group

attack; likely at high

pH (>8.0).

Experimental Protocols: Validating Cross-Reactivity
To objectively assess MPSF, you must map its "off-target" footprint. Do not rely on simple

inhibition assays (e.g., Trypsin inhibition) as they do not reveal cross-reactivity.

Protocol A: Competitive Activity-Based Protein Profiling
(ABPP)
Objective: Determine if MPSF blocks labeling of specific probes (specificity) or broadly

suppresses the proteome (promiscuity).

Workflow:
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Lysate Prep: Prepare proteome lysates (e.g., HeLa or HEK293T) at 1 mg/mL in PBS (pH

7.4).

Treatment:

Group 1 (Vehicle): DMSO only.

Group 2 (PMSF): 100 µM PMSF (Reference).

Group 3 (MPSF): 100 µM MPSF (Test).

Incubate 30 min at RT.

Probe Labeling: Add FP-Rhodamine (Fluorophosphonate probe, broad Serine Hydrolase

target) to all samples (1 µM final). Incubate 1h.

Readout: SDS-PAGE followed by In-Gel Fluorescence scanning.

Success Criteria: MPSF should out-compete FP-Rhodamine (loss of bands).

Cross-Reactivity Flag: If MPSF suppresses bands that PMSF does not (and which are not

serine hydrolases), it indicates non-specific binding.

Protocol B: "Click-Seq" Mass Spectrometry for Residue
Specificity
Objective: Identify exactly which amino acids (Ser vs. Tyr/Lys) MPSF modifies. Note: This

requires an alkyne-analog of MPSF or post-digestion modification analysis.

Digestion: Treat protein sample with MPSF (100 µM). Digest with Trypsin.

LC-MS/MS Analysis: Analyze peptides looking for the specific mass shift:

Mass Shift: +156.00 Da (Sulfonyl moiety: C5H5N2O2S - F + H loss). Verify exact mass

based on cleavage mechanism.

Data Filter:
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Filter for modification sites: Ser (Expected), Tyr (SuFEx off-target), Lys (Non-specific).

Calculation: Calculate the "Promiscuity Index" = (Non-Serine Sites / Total Sites) × 100.

Visualizing the Mechanism & Workflow
Diagram 1: Comparative Electrophilicity & Reactivity
Logic
This diagram illustrates why MPSF is more reactive than PMSF based on electronic effects.
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Caption: Comparative mechanism showing how the pyrimidine core of MPSF enhances

electrophilicity, increasing both target potency and off-target risks compared to PMSF.

Diagram 2: The Cross-Reactivity Validation Workflow
A decision tree for researchers to validate MPSF specificity in their own system.
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Start: MPSF Evaluation

1. Aqueous Stability Test
(NMR/HPLC over 4h)

Is t½ < 30 min?

2. Competitive ABPP
(vs. FP-Rhodamine)

Yes (Proceed with
fresh prep) No (Stable)

Compare Bands:
MPSF vs. PMSF

MPSF blocks unique bands
(High Cross-Reactivity)

Broad Labeling

MPSF profile matches PMSF
(Valid Alternative)

Specific Labeling

Click to download full resolution via product page

Caption: Step-by-step workflow for validating MPSF stability and specificity using Activity-

Based Protein Profiling (ABPP).
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PubChem. Compound Summary for CID 53435890: 5-Methylpyrimidine-2-sulfonyl
fluoride.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. PubChemLite - S - Explore [pubchemlite.lcsb.uni.lu]

To cite this document: BenchChem. [Comparative Profiling Guide: 5-Methylpyrimidine-2-
sulfonyl fluoride (MPSF)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1505106/docs#comparative-profiling-guide-5-
methylpyrimidine-2-sulfonyl-fluoride-mpsf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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